Cas no 954696-22-1 (3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methylphenyl)urea)

• Product Name: 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methylphenyl)urea
• CAS No: 954696-22-1
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 5990716
• PubChem ID: 16920023
• Update Time: 2025-10-31

3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methylphenyl)urea
• Urea, N-[[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-N'-(3-methylphenyl)-
• AKOS024643991
• 3-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(3-methylphenyl)urea
• 954696-22-1
• F2372-0114
• 1-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(3-methylphenyl)urea
• 1-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(m-tolyl)urea

• Inchi： 1S/C21H25N3O3/c1-3-27-19-9-7-18(8-10-19)24-14-16(12-20(24)25)13-22-21(26)23-17-6-4-5-15(2)11-17/h4-11,16H,3,12-14H2,1-2H3,(H2,22,23,26)
• InChI Key： YKSITCINXQQMDG-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 593.5±50.0 °C(Predicted)
• pka: 13.69±0.46(Predicted)

Additional information on 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methylphenyl)urea

Chemical Compound CAS No. 954696-22-1: 3-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}-1-(3-Methylphenyl)Urea

The compound with CAS No. 954696-22-1, known as 3-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}-1-(3-Methylphenyl)Urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a urea functional group, a pyrrolidinone ring, and ethoxy and methyl substituents. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 3-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}-1-(3-Methylphenyl)Urea exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain pathways. This finding underscores its potential as a lead compound for developing novel anti-inflammatory agents.

Moreover, the compound's structural features have been leveraged in the design of bioisosteres and analogs aimed at improving pharmacokinetic properties such as solubility and bioavailability. Advanced computational methods, including molecular docking and QSAR modeling, have been employed to optimize its interactions with target proteins. These studies have revealed that the pyrrolidinone ring plays a critical role in stabilizing interactions with the active site of COX enzymes, while the ethoxy group contributes to hydrophilicity and overall molecular flexibility.

In terms of synthesis, the compound is typically prepared via multi-step reactions involving coupling agents such as HATU or EDCI. The synthesis begins with the preparation of the pyrrolidinone intermediate, followed by its coupling with the urea moiety. The reaction sequence is optimized to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Another area of interest lies in the compound's potential as a scaffold for drug delivery systems. Its ability to form stable complexes with hydrophobic drugs has been explored in nanotechnology-based delivery platforms. For example, researchers have investigated its use as a component in lipid nanoparticles (LNPs), which are widely used for delivering siRNA and mRNA vaccines. The methyl group on the phenyl ring has been shown to enhance compatibility with lipid bilayers, making it a valuable addition to such systems.

Despite its promising properties, further research is required to fully elucidate the compound's mechanism of action and safety profile. Preclinical studies are currently underway to assess its efficacy in animal models of chronic inflammation and neurodegenerative diseases such as Alzheimer's disease. Additionally, toxicity studies are being conducted to determine its safety margins and identify potential adverse effects.

In conclusion, 3-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}-1-(3-Methylphenyl)Urea (CAS No. 954696-22-1) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a versatile tool for developing innovative therapeutic agents and drug delivery systems. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on the pharmaceutical industry.